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Compound Name: Phleomycin G

Cat. No.: B227127 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Phleomycin G is a glycopeptide antibiotic isolated from Streptomyces verticillus. It belongs to

the bleomycin family of antibiotics and is a potent tool for the selection of transformed fungal

cells.[1] Its utility is particularly noted in species that show poor sensitivity to other common

selection agents like Zeocin®.[1][2] Phleomycin G acts by binding to and intercalating DNA,

leading to double-strand breaks that ultimately trigger cell death.[2][3] Resistance is conferred

by the Sh ble gene from Streptoalloteichus hindustanus, which encodes a 14-kDa protein that

binds to Phleomycin G and inhibits its DNA cleavage activity.[1][2] This document provides

detailed application notes and protocols for the effective use of Phleomycin G in fungal

transformation experiments.

Mechanism of Action
Phleomycin G exerts its cytotoxic effects by inducing DNA double-strand breaks (DSBs). The

molecule intercalates into the DNA double helix, and a metal-ion chelating portion of the

molecule forms an active complex with iron (II) and molecular oxygen, which leads to DNA

degradation.[1][3] This DNA damage triggers a cellular DNA Damage Response (DDR), which,

if the damage is too extensive, leads to cell cycle arrest and apoptosis. In transformed fungi

expressing the Sh ble gene, the resistance protein sequesters Phleomycin G, preventing it

from binding to DNA and thereby allowing the cells to survive and proliferate in a selective

medium.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b227127?utm_src=pdf-interest
https://www.benchchem.com/product/b227127?utm_src=pdf-body
https://www.genaxxon.com/docs/pdf/descriptions/descr_m3429_phleomycin_en.pdf
https://www.genaxxon.com/docs/pdf/descriptions/descr_m3429_phleomycin_en.pdf
https://www.invivogen.com/phleomycin
https://www.benchchem.com/product/b227127?utm_src=pdf-body
https://www.invivogen.com/phleomycin
https://pmc.ncbi.nlm.nih.gov/articles/PMC2648172/
https://www.benchchem.com/product/b227127?utm_src=pdf-body
https://www.genaxxon.com/docs/pdf/descriptions/descr_m3429_phleomycin_en.pdf
https://www.invivogen.com/phleomycin
https://www.benchchem.com/product/b227127?utm_src=pdf-body
https://www.benchchem.com/product/b227127?utm_src=pdf-body
https://www.genaxxon.com/docs/pdf/descriptions/descr_m3429_phleomycin_en.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2648172/
https://www.benchchem.com/product/b227127?utm_src=pdf-body
https://www.genaxxon.com/docs/pdf/descriptions/descr_m3429_phleomycin_en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b227127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fungal Cell

Resistance Mechanism

Phleomycin G

Genomic DNA

 Intercalation & Cleavage DNA Damage
Response

Double-Strand
Breaks

 Damage
 Activation Cell Death Overwhelming Damage

Sh ble Gene
(on plasmid)

Sh ble Protein
 Expression

Inactive
Phleomycin-Protein

Complex

Phleomycin G  Binding

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b227127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Fungal Culture

Prepare Fungal Cells
(e.g., Protoplasts)

Transformation
(e.g., PEG-mediated)

Regeneration
(Non-selective medium)

Add Plasmid DNA
(with Sh ble gene)

Selection on Medium
with Phleomycin G

Incubate and
Observe Colonies

Verify Transformants
(PCR, Southern Blot)

End: Confirmed Transformants

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b227127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cellular Response

Phleomycin G

DNA Double-Strand Breaks

Sensor Kinases
(e.g., Mec1, Tel1)

 Detection

Effector Kinases
(e.g., Rad53, Chk1)

 Activation

Cell Cycle Arrest DNA Repair
(HR, NHEJ)

Transcriptional
Activation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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